2-Phenyl-2-propyl glucuronide
2-Phenyl-2-propyl glucuronide
Brand Name:
Vulcanchem
CAS No.:
106760-29-6
VCID:
VC20745803
InChI:
InChI=1S/C15H20O7/c1-15(2,8-6-4-3-5-7-8)22-14-11(18)9(16)10(17)12(21-14)13(19)20/h3-7,9-12,14,16-18H,1-2H3,(H,19,20)/t9-,10-,11+,12-,14-/m0/s1
SMILES:
CC(C)(C1=CC=CC=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C15H20O7
Molecular Weight:
312.31 g/mol
2-Phenyl-2-propyl glucuronide
CAS No.: 106760-29-6
Cat. No.: VC20745803
Molecular Formula: C15H20O7
Molecular Weight: 312.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 106760-29-6 |
|---|---|
| Molecular Formula | C15H20O7 |
| Molecular Weight | 312.31 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-phenylpropan-2-yloxy)oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C15H20O7/c1-15(2,8-6-4-3-5-7-8)22-14-11(18)9(16)10(17)12(21-14)13(19)20/h3-7,9-12,14,16-18H,1-2H3,(H,19,20)/t9-,10-,11+,12-,14-/m0/s1 |
| Standard InChI Key | IDKZSYGHWZFFSU-HNRZYHPDSA-N |
| Isomeric SMILES | CC(C)(C1=CC=CC=C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| SMILES | CC(C)(C1=CC=CC=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | CC(C)(C1=CC=CC=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O |
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